Cas no 2171697-82-6 (2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid)

• Product Name: 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid
• CAS No: 2171697-82-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6224633
• PubChem ID: 165550925
• Update Time: 2025-10-30

2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid
• EN300-1483382
• 2171697-82-6
• 2-(1-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}cyclobutyl)acetic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)14-24(26(33)29-17-28(12-7-13-28)15-25(31)32)30-27(34)35-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23-24H,7,12-17H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： IGOJTHDZDDYHDS-UHFFFAOYSA-N
• SMILES： OC(CC1(CNC(C(CC(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid

Research Briefing on 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid (CAS: 2171697-82-6)

In recent years, the compound 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid (CAS: 2171697-82-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclobutylacetic acid moiety makes it particularly valuable for the design of novel therapeutic agents.

Recent studies have focused on the synthesis and application of this compound in the development of peptide-based drugs. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the solid-phase peptide synthesis (SPPS) of cyclic peptides, which are increasingly recognized for their enhanced stability and bioavailability compared to linear peptides. The study demonstrated that the incorporation of this compound into peptide backbones significantly improved resistance to enzymatic degradation, a common challenge in peptide therapeutics.

Another key area of research involves the use of 2-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}cyclobutyl)acetic acid in the development of targeted drug delivery systems. A 2024 study published in Advanced Drug Delivery Reviews explored its utility as a linker molecule in antibody-drug conjugates (ADCs). The researchers found that the compound's stability under physiological conditions and its ability to facilitate controlled release of payloads make it an attractive candidate for next-generation ADC designs.

From a synthetic chemistry perspective, recent advancements have been made in optimizing the production of this compound. A team at MIT reported a novel catalytic method in 2023 that reduces the number of synthetic steps while maintaining high yield and purity. This development is particularly important for scaling up production to meet the growing demand in pharmaceutical applications.

The pharmacological potential of derivatives of this compound is also being actively investigated. Preliminary results from in vitro studies suggest that certain modifications to the cyclobutylacetic acid moiety can enhance binding affinity to specific protein targets, opening new possibilities for the treatment of various diseases, including cancer and autoimmune disorders.

As research continues, the compound's versatility in drug design and its favorable physicochemical properties position it as a valuable tool in medicinal chemistry. Future studies are expected to explore its applications in additional therapeutic areas and further optimize its synthetic pathways for industrial-scale production.